3-Bromo-4-((4-methylpiperazin-1-yl)methyl)benzoic acid

• IUPAC Name: 3-bromo-4-[(4-methylpiperazin-1-yl)methyl]benzoic acid
• InChI: InChI=1S/C13H17BrN2O2/c1-15-4-6-16(7-5-15)9-11-3-2-10(13(17)18)8-12(11)14/h2-3,8H,4-7,9H2,1H3,(H,17,18)
• InChI Key: WETDNKVHFVQZND-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=C(C=C2)C(=O)O)Br
• Molecular Formula: C13H17BrN2O2
• DSSTOX Substance ID: DTXSID70630272
• Molecular Weight: 313.19 g/mol
• CAS No.: 765269-29-2

Description

“3-Bromo-4-((4-methylpiperazin-1-yl)methyl)benzoic acid” is a chemical compound that has been used in the synthesis of various organic compounds. It is an intermediate in the synthesis of the anticancer drug imatinib. The IUPAC name for this compound is 3-bromo-4-((4-methyl-1-piperazinyl)methyl)benzoic acid.

Synthesis Analysis

The synthesis of imatinib, which uses “this compound” as an intermediate, has been substantially improved. Imatinib was assembled by coupling the amine and carboxylic acid precursors using N, N′-carbonyldiimidazole (CDI) as a condensing agent.

Molecular Structure Analysis

The molecular weight of “this compound” is 313.19. The InChI code for this compound is 1S/C12H16N2O2/c1-13-5-7-14(8-6-13)11-4-2-3-10(9-11)12(15)16/h2-4,9H,5-8H2,1H3,(H,15,16).

Chemical Reactions Analysis

The synthesis of imatinib involves the condensation of two key intermediates, the aromatic amine and “this compound”, by heating in a large volume of pyridine.

Physical and Chemical Properties Analysis

The compound is a solid at room temperature. The IUPAC name for this compound is 3-bromo-4-((4-methyl-1-piperazinyl)methyl)benzoic acid.

Scientific Research Applications

Synthesis and Chemical Properties

3-Bromo-4-[(4-methylpiperazin-1-yl)methyl]benzoic acid is a key intermediate in organic synthesis. For instance, its synthesis from 4-methylbenzoic acid involves α-bromination followed by amination, demonstrating the impact of reaction conditions on yield optimization. This process is crucial for developing efficient synthetic routes in medicinal chemistry and drug discovery (Lu Xiao-qin, 2010).

Application in Metal Complex Synthesis

This compound serves as a ligand in the synthesis of metal complexes, which are studied for their spectral, electrochemical, and magnetic properties. These properties are critical in materials science, particularly in the development of magnetic and electrochemical sensors, showcasing the compound's versatility beyond pharmaceutical applications (P. Amudha, M. Thirumavalavan, M. Kandaswamy, 1999).

Key Precursor in Drug Synthesis

A practical approach to its synthesis highlights its role as a precursor to Imatinib, a significant drug in cancer treatment. This indicates its importance in the pharmaceutical industry for creating life-saving medications (E. Koroleva et al., 2012).

In-depth Chemical Analysis

Studies on similar brominated benzoic acid derivatives focus on understanding their chemical structure, reactivity, and interaction with other molecules. This fundamental knowledge supports the development of new compounds with tailored properties for specific applications, such as in the creation of novel materials or in environmental chemistry (S. Yadav et al., 2022).

Mechanism of Action

While the specific mechanism of action for “3-Bromo-4-((4-methylpiperazin-1-yl)methyl)benzoic acid” is not mentioned in the search results, it is known that imatinib, which uses this compound as an intermediate, is an ATP-competitive selective inhibitor of Bcr-Abl protein tyrosine kinase.

Safety and Hazards

The safety data sheet advises to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Future Directions

The compound has been used in the synthesis of imatinib, a drug with unprecedented efficacy for the treatment of Bcr-Abl positive Chronic Myelogenous Leukemia (CML). This suggests potential future directions in the development of new drugs for the treatment of various diseases.